1-Chloro-1-(2-(difluoromethoxy)-3-mercaptophenyl)propan-2-one

• Molecular Formula: C10H9ClF2O2S
• Molecular Weight: 266.69 g/mol
• IUPAC Name: 1-chloro-1-[2-(difluoromethoxy)-3-sulfanylphenyl]propan-2-one
• InChI: InChI=1S/C10H9ClF2O2S/c1-5(14)8(11)6-3-2-4-7(16)9(6)15-10(12)13/h2-4,8,10,16H,1H3
• InChI Key: POOSSUCRZCHSSR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=C(C(=CC=C1)S)OC(F)F)Cl

Description

1-Chloro-1-(2-(difluoromethoxy)-3-mercaptophenyl)propan-2-one is a halogenated aromatic ketone characterized by a propan-2-one backbone substituted with a chloro group and a 2-(difluoromethoxy)-3-mercaptophenyl ring.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural analogs and their distinguishing features:

Compound Name	Key Substituents/Features	Notable Properties/Applications	Evidence Source
1-(3-Chlorophenyl)-3-(6-((1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl)amino)phenyl)propan-1-ol	3-Chlorophenyl, bicyclic amine, propanol backbone	Likely CNS activity due to bicyclic amine
1-(5-Chlorothiophen-2-yl)-3-phenylprop-2-en-1-one	Chlorothiophenyl, α,β-unsaturated ketone	Photophysical/coordination chemistry
1-(2,4-Dichloro-5-fluorophenyl)-3-phenylprop-2-en-1-one	Polyhalogenated aryl, α,β-unsaturated ketone	Halogen-dependent reactivity
1-Chloro-1-[(4-methoxyphenyl)hydrazinylidene]propan-2-one	Hydrazinylidene, methoxyphenyl	Chelation potential for metal coordination
3-(2-Fluorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one	Fluorophenyl, methoxyphenyl, chalcone framework	Anti-inflammatory, antioxidant activity

Key Structural Comparisons:

• Aromatic Substituents: The target compound’s difluoromethoxy group enhances lipophilicity and metabolic stability compared to simple methoxy (-OCH₃) or hydroxyl (-OH) groups . The mercapto (-SH) group distinguishes it from most analogs, offering nucleophilic reactivity and susceptibility to oxidation (e.g., forming disulfides or sulfoxides) .
• Ketone Backbone: Unlike α,β-unsaturated ketones (e.g., chalcones in ), the propan-2-one moiety lacks conjugation, reducing electrophilicity but improving stability under basic conditions.

Physicochemical and Stability Comparisons

• Solubility: Compounds with halogenated aryl groups (e.g., Cl, F) exhibit lower aqueous solubility compared to non-halogenated analogs. The difluoromethoxy group may improve solubility in polar aprotic solvents (e.g., acetone, DMSO) relative to fully nonpolar substituents .
• Stability: The mercapto group in the target compound introduces oxidative lability, as seen in , where sulfoxide/sulfone byproducts form during oxidation . In contrast, analogs like 3-(2-fluorophenyl)chalcone () are more stable due to the absence of thiol groups.

Q & A

Q. What are the standard synthetic routes for 1-Chloro-1-(2-(difluoromethoxy)-3-mercaptophenyl)propan-2-one?

The synthesis typically involves multi-step strategies focusing on functional group installation. Key methods include:

• Friedel-Crafts acylation : Reacting substituted benzene derivatives with chlorinated acyl halides in the presence of Lewis acid catalysts (e.g., AlCl₃) to introduce the ketone moiety .
• Nucleophilic substitution : Replacing labile groups (e.g., hydroxyl or halides) with difluoromethoxy or mercapto groups under controlled conditions (e.g., using NaSH for thiolation) .
• Protection-deprotection sequences : Shielding reactive groups (e.g., -SH) during synthesis to prevent unwanted side reactions .

Q. How is the compound characterized post-synthesis?

Rigorous characterization employs:

• Spectroscopy :
  • ¹H/¹³C NMR to confirm substituent positions and electronic environments.
  • FT-IR to identify functional groups (e.g., C=O stretch at ~1700 cm⁻¹).
• Mass spectrometry : High-resolution MS (HRMS) for molecular formula validation.
• X-ray crystallography : Using programs like SHELXL to resolve crystal structures and confirm stereochemistry .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported bioactivity data for this compound?

Contradictions often arise from structural analogs or assay variability. Strategies include:

• Comparative studies : Synthesize and test analogs with systematic substituent variations (e.g., replacing difluoromethoxy with trifluoromethylthio) to isolate functional group contributions .
• Dose-response profiling : Validate activity across multiple concentrations to rule out false positives/negatives.
• Target validation : Use surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) to quantify binding affinities with proposed biological targets (e.g., enzymes) .

Q. What strategies optimize reaction conditions to minimize side products during synthesis?

Critical parameters include:

• Temperature control : Low temperatures (-10°C to 0°C) reduce unwanted electrophilic substitutions .
• Catalyst selection : Lewis acids like FeCl₃ may offer better regioselectivity than AlCl₃ in Friedel-Crafts reactions .
• Stepwise synthesis : Isolate intermediates (e.g., chlorinated precursors) before introducing reactive groups like -SH to avoid cross-reactivity .

Q. How does the compound interact with enzymes at a mechanistic level?

The chloro and mercapto groups enable covalent interactions:

• Enzyme inhibition : The chloro group acts as a leaving group, facilitating nucleophilic attack by catalytic residues (e.g., cysteine thiols in proteases).
• Reversible vs. irreversible binding : The mercapto group can form disulfide bonds with enzyme active sites, modulating inhibition kinetics .
• Computational modeling : Use density functional theory (DFT) to predict transition states and validate mechanisms .